Cas no 371157-36-7 (2-Thiophenemethanol, a-methylene-)

• Product Name: 2-Thiophenemethanol, a-methylene-
• CAS No: 371157-36-7
• MF: C₆H₆OS
• MW: 126.176240444183
• CID: 297742
• PubChem ID: 15365971
• Update Time: 2025-04-19

2-Thiophenemethanol, a-methylene- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanol, a-methylene-
• 2-Thiophenemethanol, alpha-methylene- (9CI)
• 1-thiophen-2-ylethenol
• SCHEMBL14082103
• 2-thiophenemethanol,a-methylene-
• 371157-36-7

• Inchi： 1S/C6H6OS/c1-5(7)6-3-2-4-8-6/h2-4,7H,1H2
• InChI Key： XFNOWIDQEIKHFH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(=C)O

Computed Properties

• Exact Mass: 126.01393598g/mol
• Monoisotopic Mass: 126.01393598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.5Ų